Cas no 945-53-9 (2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one)
945-53-9 structure
Product Name:2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydroxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
- JKKGBPVRHOSPHG-UHFFFAOYSA-N
- 2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
- DTXSID50298910
- MLS002919905
- NSC-126880
- KUC114394N
- NSC126880
- SMR001797504
- SCHEMBL9620738
- 945-53-9
- KSC-353-104A-2
- CHEMBL1886327
-
- Inchi： 1S/C11H12O3/c12-9-4-2-1-3-7-5-10(13)11(14)6-8(7)9/h5-6,13-14H,1-4H2
- InChI Key： JKKGBPVRHOSPHG-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C(=CC=2CCCC1)O)O
Computed Properties
- Exact Mass: 192.079
- Monoisotopic Mass: 192.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.304
- Boiling Point: 438.2°C at 760 mmHg
- Flash Point: 233°C
- Refractive Index: 1.616
- PSA: 57.53000
- LogP: 2.00690
2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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